Cas no 1301215-20-2 (Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (1:))

• Product Name: Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (1:)
• CAS No: 1301215-20-2
• MF: C₁₄H₂₂ClN₃O
• MW: 283.796982288361
• CID: 5158705
• PubChem ID: 57337066
• Update Time: 2025-07-22

Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (1:) Chemical and Physical Properties

Names and Identifiers

• Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (1:)
• E71041
• Z2692250396
• 1-(propan-2-yl)-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidin]-7-one hydrochloride
• 1-(propan-2-yl)-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidine]-7-one hydrochloride
• 1-ISOPROPYL-1,4-DIHYDROSPIRO[INDAZOLE-5,4'-PIPERIDIN]-7(6H)-ONE HYDROCHLORIDE
• 1-isopropyl-4,6-dihydrospiro[indazole-5,4'-piperidin]-7(1H)-one hydrochloride
• 23344
• 1-isopropyl-1,4-dihydrospiro[indazole-5,4'-piperidin]-7(6H)-onehydrochloride
• EOS-60337
• Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (1:?)
• DB-147586
• 1-isopropyl-4,6-dihydrospiro[indazole-5,4'-piperidin]-7-one hydrochloride
• EN300-22035325
• 1-Isopropyl-1,4-dihydrospiro[indazole-5,4-piperidin]-7(6h)-one hydrochloride
• DB-375345
• 1-propan-2-ylspiro[4,6-dihydroindazole-5,4'-piperidine]-7-one;hydrochloride
• SCHEMBL21774596
• 2334472-66-9
• WS-01890
• 1301215-20-2

• Inchi： 1S/C14H21N3O.ClH/c1-10(2)17-13-11(9-16-17)7-14(8-12(13)18)3-5-15-6-4-14;/h9-10,15H,3-8H2,1-2H3;1H
• InChI Key： TVRSEGWKWMCBJY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(C=NN2C(C)C)CC2(C1)CCNCC2

Computed Properties

• Exact Mass: 283.1451400g/mol
• Monoisotopic Mass: 283.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9

Additional information on Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (1:)

Chemical Profile of Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (CAS No. 1301215-20-2)

The compound Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (CAS No. 1301215-20-2) represents a fascinating molecular entity with significant potential in the realm of pharmaceutical chemistry and medicinal biology. This spirocyclic heterocyclic derivative combines the structural features of indazole and piperidine moieties, linked through a spiro carbon atom, which imparts unique electronic and steric properties to the molecule. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural versatility of this compound. The spiro framework allows for conformational flexibility, which is critical for binding to biological targets with high affinity. Studies have demonstrated that such spirocyclic compounds often exhibit improved metabolic stability and reduced toxicity compared to their acyclic counterparts. This is particularly relevant in the context of developing next-generation therapeutics that must navigate complex pharmacokinetic profiles.

The indazole core is a well-documented scaffold in medicinal chemistry, known for its presence in various bioactive molecules. Its aromatic system can interact with biological receptors through π-stacking interactions, while the nitrogen atoms provide opportunities for hydrogen bonding or salt formation. In contrast, the piperidine ring contributes to the compound's overall solubility and lipophilicity balance, which are crucial parameters for oral bioavailability. The unique combination of these two heterocycles in a spiro configuration suggests that this compound may exhibit dual-targeting capabilities, interacting with multiple biological pathways simultaneously.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The spiro linkage provides a rigid yet adaptable scaffold that can be modified at various positions to fine-tune its biological activity. For instance, functionalization of the indazole ring or the piperidine moiety could lead to derivatives with enhanced binding affinity or selectivity for specific therapeutic targets. This modular approach aligns well with modern drug discovery strategies that emphasize structure-based design and rapid analog synthesis.

Current research in this area has focused on exploring the pharmacological properties of related spirocyclic compounds. Preliminary studies have suggested that derivatives of Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (CAS No. 1301215-20-2) may exhibit inhibitory activity against certain enzymes or receptors implicated in metabolic disorders and neurodegenerative diseases. The hydrochloride salt form has been particularly noted for its improved pharmacokinetic profile, including faster absorption rates and extended half-life in vivo.

The synthetic route to this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the spiro core, followed by functional group modifications to introduce the desired substituents. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These improvements are essential for scaling up production while maintaining cost-effectiveness and environmental responsibility.

In conclusion, Spiro[5H-indazole-5,4'-piperidin]-7(6H)-one, 1,4-dihydro-1-(1-methylethyl)-, hydrochloride (CAS No. 1301215-20-2) represents a structurally intriguing and pharmacologically promising compound deserving further investigation. Its unique scaffold offers opportunities for developing novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for spirocyclic compounds in medicine and biology, this molecule stands out as a valuable asset in the quest for innovative drug solutions.